Cas no 1270055-34-9 ((1S)-1-(3-bromo-5-methylphenyl)ethan-1-amine)

• Product Name: (1S)-1-(3-bromo-5-methylphenyl)ethan-1-amine
• CAS No: 1270055-34-9
• MF: C₉H₁₂BrN
• MW: 214.102281570435
• CID: 6416371
• PubChem ID: 131135972
• Update Time: 2025-05-24

(1S)-1-(3-bromo-5-methylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(3-bromo-5-methylphenyl)ethan-1-amine
• (S)-1-(3-bromo-5-methylphenyl)ethanamine
• Benzenemethanamine, 3-bromo-α,5-dimethyl-, (αS)-
• (S)-1-(3-Bromo-5-methylphenyl)ethan-1-amine
• EN300-1911932
• 1270055-34-9

• Inchi： 1S/C9H12BrN/c1-6-3-8(7(2)11)5-9(10)4-6/h3-5,7H,11H2,1-2H3/t7-/m0/s1
• InChI Key： LTOZVMUMNVAZDC-ZETCQYMHSA-N
• SMILES： C1([C@H](C)N)=CC(C)=CC(Br)=C1

Computed Properties

• Exact Mass: 213.01531g/mol
• Monoisotopic Mass: 213.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.345±0.06 g/cm3(Predicted)
• Boiling Point: 268.0±25.0 °C(Predicted)
• pka: 8.77±0.10(Predicted)

Additional information on (1S)-1-(3-bromo-5-methylphenyl)ethan-1-amine

The Comprehensive Overview of (1S)-1-(3-bromo-5-methylphenyl)ethan-1-amine (CAS No. 1270055-34-9)

The compound (1S)-1-(3-bromo-5-methylphenyl)ethan-1-amine (CAS No. 1270055-34-9) is a significant organic compound with a unique structure and diverse applications in the field of organic chemistry. This compound, characterized by its chiral amine functionality and substituted aromatic ring, has garnered attention due to its potential in drug discovery, material science, and synthetic chemistry. Recent advancements in research have further highlighted its versatility and importance in various chemical reactions and biological systems.

Structural Analysis and Synthesis

The molecular structure of (1S)-1-(3-bromo-5-methylphenyl)ethan-1-amine consists of a phenyl ring substituted with a bromine atom at the 3-position and a methyl group at the 5-position. The central amine group is attached to the phenyl ring via an ethane chain, with the stereochemistry at the chiral center designated as (S) configuration. This configuration plays a crucial role in determining the compound's reactivity and selectivity in various chemical transformations.

Recent studies have focused on optimizing the synthesis of this compound, particularly through asymmetric catalysis methods. Researchers have employed enantioselective reductions and stereoselective coupling reactions to achieve high yields of the desired enantiomer. These advancements have significantly improved the efficiency of producing this compound for both academic and industrial applications.

Chemical Properties and Reactivity

(1S)-1-(3-bromo-5-methylphenyl)ethan-1-amine exhibits distinctive chemical properties due to its functional groups. The presence of a bromine atom on the aromatic ring makes it susceptible to nucleophilic aromatic substitution under specific conditions, while the amine group facilitates participation in various condensation reactions, such as Mannich reactions and Stork enamine synthesis.

Recent research has explored its role as a building block in constructing complex molecules. For instance, its use in cross-coupling reactions, such as Suzuki-Miyaura coupling, has enabled the synthesis of biologically active compounds with intricate architectures. Additionally, its ability to form stable enamines has made it valuable in peptide synthesis and medicinal chemistry.

Biological Activity and Applications

(1S)-1-(3-bromo-5-methylphenyl)ethan-1-amine has shown promising biological activity in recent studies. Its chiral amine functionality makes it an attractive candidate for drug discovery programs targeting various therapeutic areas, including oncology, neurodegenerative diseases, and infectious diseases.

In one notable study, this compound was identified as a potential lead molecule for inhibiting enzymes involved in cancer cell proliferation. Researchers utilized computational modeling techniques to predict its binding affinity to target proteins, followed by experimental validation through biochemical assays. These findings underscore its potential as a scaffold for developing novel therapeutic agents.

Moreover, this compound has found applications in material science, particularly in the development of advanced polymers and coatings. Its ability to undergo polymerization under controlled conditions has led to the creation of materials with enhanced mechanical properties and thermal stability.

Safety Considerations and Handling

While working with (1S)-1-(3-bromo-5-methylphenyl)ethan-1-amine, it is essential to adhere to standard laboratory safety protocols. The compound should be handled in a wellventilated area, and appropriate personal protective equipment (PPE), including gloves and goggles, should be worn to minimize exposure risks.

Preliminary toxicological studies indicate that this compound exhibits low acute toxicity when administered at moderate doses. However, long-term exposure or chronic effects require further investigation to ensure safe handling practices across various industrial applications.

Conclusion

(1S)-1-(3-bromo-5-methylphenyl)ethan-1-am